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Compound of Interest

Compound Name: Rebamipide, (R)-

CAS No.: 111911-90-1

Cat. No.: B051133 Get Quote

Executive Summary & Hazard Banding
Rebamipide is a mucosal protective agent used primarily for gastric ulcers. While the generic

pharmaceutical is well-characterized, the specific (R)- enantiomer represents a focused

research material. In the absence of enantiomer-specific toxicology data, laboratory safety

protocols must adhere to the Precautionary Principle.

We classify Rebamipide, (R)- under Occupational Exposure Band (OEB) 3 due to conflicting

vendor data (ranging from Acute Tox. 4 to Acute Tox. 3, "Toxic if swallowed") and its status as a

bioactive pharmaceutical intermediate.
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Parameter Classification Critical Note

GHS Classification
Acute Tox. 3 (Oral); Skin Irrit.

2; Eye Irrit. 2A

Conservative classification

based on H301 data.

Hazard Band OEB 3 (10 – 100 µg/m³)

Requires containment; open

bench handling is prohibited

for powders.

Primary Route of Entry Inhalation (Dust), Ingestion
High risk during weighing and

milling.

Chiral Consideration Unknown Specific Potency

Treat (R)- form as potentially

more potent than the racemate

until verified.

The Logic of Protection: Why Specific PPE?
As researchers, we do not merely "wear gear"; we deploy a barrier system. For Rebamipide,
(R)-, the primary threat is particulate inhalation which can lead to systemic absorption or

respiratory sensitization.

The Chiral Risk Factor: Enantiomers can exhibit vastly different pharmacokinetics. While

Rebamipide is not a classic teratogen, the (R)- form may possess different binding affinities

or off-target toxicities compared to the racemic mixture. Therefore, standard "nuisance dust"

masks are insufficient.

Permeation vs. Penetration: We utilize Nitrile over Latex because Rebamipide is often

solvated in organic polar solvents (DMSO, Methanol) for analysis. Nitrile offers superior

chemical resistance to these vehicles, preventing the dissolved API from permeating the

glove material.

PPE Matrix & Engineering Controls
Select your protection level based on the operational scale.[1]

Scenario A: Analytical Standards (< 100 mg)
Handling lyophilized powders or small weighings for HPLC/NMR.
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Zone Equipment Specification

Respiratory N95 / FFP3

Minimum requirement if

handling outside a hood (not

recommended). Ideally, no

respirator needed if inside a

certified fume hood.

Dermal Double Nitrile Gloves

Outer glove: 4-5 mil. Inner

glove: 2-3 mil (colored for

breach detection).

Ocular Safety Glasses
Side shields required (ANSI

Z87.1 / EN 166).

Engineering Class II BSC or Fume Hood Face velocity: 80–100 fpm.

Scenario B: Preparative/Bulk Handling (> 100 mg - 10 g)
Synthesis, milling, or subdividing bulk containers.

Zone Equipment Specification

Respiratory PAPR or Half-Face P100

Powered Air Purifying

Respirator (HEPA filters)

required if powder is handled

outside a closed system.

Dermal
Sleeve Covers + Double

Gloves

Tyvek® arm sleeves to bridge

the gap between lab coat and

glove.

Body Disposable Lab Coat

Tyvek or polypropylene (low

linting). Do not use cotton

coats that trap dust.

Engineering
Powder Containment

Enclosure

HEPA-filtered balance

enclosure.
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Operational Workflow: Safe Weighing Protocol
This protocol is designed to eliminate the "dust bridge"—the invisible trail of particles that

settles on surfaces during transfer.

Step-by-Step Methodology
Pre-Operational Check: Verify the certification sticker on the Fume Hood/Balance Enclosure.

Ensure airflow is active.

Static Elimination: Rebamipide powder is static-prone. Place an ionizing bar or anti-static

gun inside the enclosure. Static causes powder to "jump," increasing inhalation risk.

The "Double-Don" Technique:

Don the first pair of nitrile gloves (bright color, e.g., orange).

Don the lab coat.

Don the second pair of nitrile gloves (standard blue) over the lab coat cuff.

Weighing:

Open the stock container only inside the enclosure.

Use a disposable spatula. Do not reuse spatulas even if cleaned.

Critical: If powder spills on the balance, wipe immediately with a methanol-dampened wipe

(wet wiping prevents aerosolization).

De-gowning (The Exit Strategy):

Remove outer gloves inside the hood and dispose of them as hazardous waste.

Remove the container (now externally wiped down).[2]

Wash hands thoroughly after removing inner gloves.
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Visualization: Safe Handling Logic Flow

Start: Rebamipide (R)- Handling

Risk Assessment:
Quantity > 100mg?

Protocol A:
Standard Fume Hood
Double Nitrile Gloves

Safety Glasses

No

Protocol B:
Powder Containment Enclosure

PAPR / P100 Respirator
Tyvek Sleeves

Yes

Weighing Procedure:
1. Anti-static treatment
2. Wet-wipe technique

3. Cap container inside hood

Decontamination:
Wipe surfaces with

70% IPA or Methanol

Disposal:
Solid Waste -> Incineration
Liquids -> Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for selecting containment levels based on quantity handled.

Decontamination & Disposal[1][3]
Spill Management

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b051133?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Rebamipide powder is spilled outside the hood:

Evacuate the immediate area for 15 minutes to allow aerosols to settle.

Don PPE: N95/P100 respirator, double gloves, goggles.

Contain: Cover the spill with a paper towel dampened with water or methanol. Do not dry

sweep.

Clean: Scoop up the wet material.[2] Wipe the surface 3 times with solvent.

Disposal Pathways
Rebamipide is an organic pharmaceutical.[3] It must never be disposed of in sink drains.

Solid Waste (Gloves, Wipes, Spatulas): Yellow Biohazard/Chemo waste bag -> High-

Temperature Incineration.

Liquid Waste (Mother liquors, wash solvents): Segregated Organic Solvent Waste

(Halogenated/Non-Halogenated depending on solvent). Label as "Contains Active

Pharmaceutical Ingredient."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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